Cas no 2490400-56-9 (4-Amino-1-(benzyloxy)pyrrolidin-2-one)

• Product Name: 4-Amino-1-(benzyloxy)pyrrolidin-2-one
• CAS No: 2490400-56-9
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD32852947
• CID: 5670604
• PubChem ID: 154878886
• Update Time: 2025-05-24

4-Amino-1-(benzyloxy)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(benzyloxy)pyrrolidin-2-one
• 2490400-56-9
• EN300-27122178
• 4-Amino-1-(benzyloxy)pyrrolidin-2-one

• MDL： MFCD32852947
• Inchi： 1S/C11H14N2O2/c12-10-6-11(14)13(7-10)15-8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• InChI Key： BABNJCRXFWLLMA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N1C(CC(C1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-1-(benzyloxy)pyrrolidin-2-one

Introduction to 4-Amino-1-(benzyloxy)pyrrolidin-2-one (CAS No. 2490400-56-9)

4-Amino-1-(benzyloxy)pyrrolidin-2-one (CAS No. 2490400-56-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrolidinone class, which is well-documented for its role in the development of various therapeutic agents. The presence of both amino and benzyloxy functional groups in its molecular structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The chemical structure of 4-Amino-1-(benzyloxy)pyrrolidin-2-one can be described as a six-membered lactam ring substituted with an amino group at the 4-position and a benzyloxy group at the 1-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The compound’s solubility profile, stability under various conditions, and metabolic fate are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-Amino-1-(benzyloxy)pyrrolidin-2-one and its derivatives. Preclinical studies have demonstrated that this compound exhibits promising biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The amino group at the 4-position serves as a potential site for hydrogen bonding interactions with biological targets, while the benzyloxy group can enhance lipophilicity, improving membrane permeability and bioavailability.

One of the most compelling aspects of 4-Amino-1-(benzyloxy)pyrrolidin-2-one is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced therapeutic efficacy and reduced side effects. For instance, derivatives of 4-Amino-1-(benzyloxy)pyrrolidin-2-one have been investigated for their potential in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The pyrrolidinone core is known to interact with specific enzymes and receptors involved in these pathologies, making it an attractive target for drug development.

The synthesis of 4-Amino-1-(benzyloxy)pyrrolidin-2-one typically involves multi-step organic reactions, starting from commercially available precursors. The process often begins with the formation of the pyrrolidinone ring through cyclization reactions, followed by selective functionalization to introduce the amino and benzyloxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications.

From a computational chemistry perspective, 4-Amino-1-(benzyloxy)pyrrolidin-2-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the binding modes of the compound at various receptors and enzymes, aiding in the rational design of more potent derivatives. Additionally, computational approaches have been used to predict pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for evaluating drug candidates.

The pharmacological profile of 4-Amino-1-(benzyloxy)pyrrolidin-2-one has been further explored through high-throughput screening (HTS) campaigns. These screenings have identified several lead compounds with promising activities against a wide range of diseases. The compound’s ability to modulate key signaling pathways has made it a focal point in drug discovery efforts aimed at developing treatments for cancer, infectious diseases, and chronic conditions.

In conclusion,4-Amino-1-(benzyloxy)pyrrolidin-2-one (CAS No. 2490400-56-9) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological relevance. Its role as a building block for novel therapeutics underscores its importance in ongoing research efforts. As new synthetic techniques and computational tools continue to emerge,4-Amino-1-(benzyloxy)pyrrolidin-2-one is poised to play an even greater role in the development of next-generation pharmaceuticals.